2,2-Difluoro-1-phenylpropan-1-amine;hydrochloride

• IUPAC Name: 2,2-difluoro-1-phenylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C9H11F2N.ClH/c1-9(10,11)8(12)7-5-3-2-4-6-7;/h2-6,8H,12H2,1H3;1H
• InChI Key: VGTAPURRSBIKJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)N)(F)F.Cl
• Molecular Formula: C9H12ClF2N
• Molecular Weight: 207.65 g/mol
• CAS No.: 2375259-54-2

Description

2,2-Difluoro-1-phenylpropan-1-amine hydrochloride is a chemical compound with the CAS Number: 2375259-54-2. It has a molecular weight of 207.65. The IUPAC name for this compound is 2,2-difluoro-1-phenylpropan-1-amine hydrochloride. It is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for 2,2-Difluoro-1-phenylpropan-1-amine hydrochloride is 1S/C9H11F2N.ClH/c1-9(10,11)8(12)7-5-3-2-4-6-7;/h2-6,8H,12H2,1H3;1H. This code provides a unique identifier for the molecular structure of this compound.

Physical and Chemical Properties Analysis

2,2-Difluoro-1-phenylpropan-1-amine hydrochloride is a powder that is stored at room temperature. It has a molecular weight of 207.65.

Scientific Research Applications

Chemical Synthesis and Characterization

• Fluorous (S)- and (R)-1-phenylethylamines, closely related to 2,2-Difluoro-1-phenylpropan-1-amine hydrochloride, were synthesized and characterized, highlighting their solubility patterns and circular dichroism spectra, offering insights into their potential applications in chemical resolution and stereochemical studies (Szabó et al., 2006).
• A study on the reaction of ethyl-4,4-difluoro-2-iodo-5-oxo-5-phenylpentanoate with primary amines led to the synthesis of β-fluoropyrrole derivatives, showcasing the compound's utility in producing valuable chemical derivatives under varying conditions (Kim et al., 2007).

Material Science and Polymer Research

• A polyfluorene derivative with primary amine groups, closely resembling the structure of 2,2-Difluoro-1-phenylpropan-1-amine hydrochloride, demonstrated unique photophysical properties and self-assembly behaviors, hinting at its applications in optoelectronic devices and materials science (Guo et al., 2009).
• Novel trifluoromethyl-substituted bis(ether amine) monomers were synthesized, leading to the development of fluorinated polyimides with unique properties such as low dielectric constants and low water uptake, suggesting potential applications in the electronics industry (Chung et al., 2006).

Biochemical and Pharmaceutical Research

• The difluoromethyl group, structurally related to 2,2-Difluoro-1-phenylpropan-1-amine hydrochloride, was examined for its properties as a lipophilic hydrogen bond donor and its potential as a bioisostere in drug design, providing insights into its biochemical and pharmaceutical relevance (Zafrani et al., 2017).
• A study on the electrochemical and spectroscopic properties of fluoxetine and norfluoxetine, which share structural similarities with 2,2-Difluoro-1-phenylpropan-1-amine hydrochloride, offered a deeper understanding of the behavior of such compounds in biological systems (Garrido et al., 2009).